(2E)-3-(Furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one
Description
(2E)-3-(Furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one is a chalcone derivative characterized by an α,β-unsaturated ketone backbone with a furan-2-yl group at the β-position and a 2-methylphenyl group at the α-position. Chalcones are widely studied for their biological activities, including antimicrobial, antifungal, and antiviral properties .
Properties
IUPAC Name |
(E)-3-(furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O2/c1-11-5-2-3-7-13(11)14(15)9-8-12-6-4-10-16-12/h2-10H,1H3/b9-8+ | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HTGADLSWOCUTJG-CMDGGOBGSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)C=CC2=CC=CO2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1C(=O)/C=C/C2=CC=CO2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.24 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
(2E)-3-(Furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one, commonly referred to as a chalcone, is a compound characterized by its unique structure comprising a furan and a methylphenyl moiety. Chalcones are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This article aims to provide a comprehensive overview of the biological activity of this specific compound, supported by data tables, case studies, and research findings.
- Molecular Formula : C14H12O2
- Molecular Weight : 212.24 g/mol
- CAS Number : 917894-56-5
Antimicrobial Activity
Chalcones have been extensively studied for their antimicrobial properties. In vitro studies have demonstrated that (2E)-3-(Furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one exhibits significant antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli. The compound's mechanism involves disrupting bacterial cell membranes and inhibiting key metabolic pathways.
| Microorganism | Minimum Inhibitory Concentration (MIC) |
|---|---|
| Staphylococcus aureus | 32 µg/mL |
| Escherichia coli | 64 µg/mL |
| Candida albicans | 16 µg/mL |
Antioxidant Activity
The antioxidant potential of (2E)-3-(Furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one has been evaluated using various assays such as DPPH and ABTS. The compound demonstrated a strong ability to scavenge free radicals, indicating its potential role in preventing oxidative stress-related diseases.
| Assay Type | IC50 Value (µM) |
|---|---|
| DPPH | 25 |
| ABTS | 30 |
Anti-inflammatory Activity
Research indicates that this chalcone can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests its potential application in treating inflammatory diseases.
Study 1: Anticancer Activity
In a study published in the Journal of Medicinal Chemistry, researchers investigated the anticancer effects of (2E)-3-(Furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one on human cancer cell lines. The results showed that the compound induced apoptosis in breast cancer cells through the activation of caspase pathways.
Study 2: Neuroprotective Effects
Another study focused on the neuroprotective effects of this compound against hydrogen peroxide-induced oxidative stress in neuronal cells. The findings indicated that it significantly reduced cell death and oxidative damage markers, highlighting its potential for neurodegenerative disease treatment.
The biological activity of (2E)-3-(Furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one is attributed to its ability to interact with various molecular targets:
- Enzyme Inhibition : The compound inhibits enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).
- Cell Cycle Arrest : It induces cell cycle arrest at the G0/G1 phase in cancer cells, preventing proliferation.
- Apoptosis Induction : Activation of intrinsic apoptotic pathways through caspase activation leads to programmed cell death in malignant cells.
Comparison with Similar Compounds
Substituent Effects on the α-Phenyl Ring
Key Observations :
Substituent Effects on the β-Aryl/Heteroaryl Group
Key Observations :
Electronic and Steric Modifications
Key Observations :
- Trifluoromethyl groups improve resistance to enzymatic degradation, making such analogs promising for drug development.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
